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Compound of Interest

Compound Name: 4-Isopropylbenzylamine

Cat. No.: B1295359

An In-depth Technical Guide to 4-
Isopropylbenzylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Isopropylbenzylamine, a
substituted benzylamine compound. This document outlines its chemical and physical
properties, available toxicological data, and relevant experimental protocols. It is intended to
serve as a valuable resource for professionals in research and development.

Core Chemical and Physical Properties

4-1sopropylbenzylamine is a chemical compound with the molecular formula C10H15N. It is a
structural isomer of N-isopropylbenzylamine and methamphetamine. While it has applications
as a precursor and intermediate in organic synthesis, it is crucial to distinguish it from its more
extensively studied isomer, N-isopropylbenzylamine, particularly in biological contexts.
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Property Value Citation(s)
CAS Number 4395-73-7 [1]
Molecular Formula C10H15N [1]
Molecular Weight 149.24 g/mol [1]
Physical State Liquid

Appearance Colorless

Purity Min. 98.0% (GC, T)

Refractive Index 1.52

Specific Gravity 0.94

Boiling Point 85-95°C at 5 mmHg

Flash Point 97.5°C

Vapor Pressure 0.0687 mmHg at 25°C

Toxicological Profile and Biological Activity of
Isomer N-Isopropylbenzylamine

It is critical to note that the majority of toxicological and biological research has been conducted
on the isomer N-Isopropylbenzylamine (CAS: 102-97-6), due to its use as an adulterant for
methamphetamine.[2][3] While these findings are not directly applicable to 4-
Isopropylbenzylamine, they provide a framework for potential areas of investigation.

Anecdotal reports from users of N-isopropylbenzylamine suggest side effects such as
headaches and confusion.[2] Laboratory studies on neuronal cell lines (SN4741, SH-SY5Y, and
PC12) have shown that N-isopropylbenzylamine can induce cell death.[4] The mechanism of
this toxicity is believed to be linked to an increase in intracellular nitric oxide (NO) levels
through the activation of neuronal nitric oxide synthase (nNNOS).[4][5][6]
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Experimental Protocols
Synthesis of N-Isopropylbenzylamine via Reductive

Amination
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This protocol describes a general method for the synthesis of N-isopropylbenzylamine, which
could be adapted for 4-isopropylbenzylamine.

Materials:

Appropriate carbonyl compound (1 mmol)

2,2,2-Trifluoroethanol (TFE) (2 mL)

Appropriate amine (1 mmol)

Sodium borohydride (NaBH4) (1.2 mmol)

Hexane

Ethyl acetate (EtOAC)

Procedure:

A solution of the carbonyl compound in TFE is magnetically stirred at 35-40°C.[8][9]
o After 5 minutes, the amine is added, and the mixture is vigorously stirred.[8][9]
o After another 5 minutes, NaBH4 is added.[8][9]

e The reaction progress is monitored by Thin Layer Chromatography (TLC) using a hexane-
EtOAc (4:1) mobile phase.[8][9]

o Upon completion, the mixture is filtered, and the residue is washed with TFE.[8][9]
e The solvent is removed by distillation.[8][9]

 If necessary, the crude product can be purified by crystallization or silica gel column
chromatography with an EtOAc-hexane eluent.[8][9]

Cell Viability Assay (MTT Assay) for N-
Isopropylbenzylamine
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This protocol was used to determine the cytotoxicity of N-isopropylbenzylamine in neuronal cell
lines.

Procedure:

Neuronal cell lines (SN4741, SH-SY5Y, or PC12) are cultured under standard conditions.

The cells are incubated with varying concentrations of N-isopropylbenzylamine for 24 hours.

[4]

Following incubation, the cell viability is assessed using an MTT assay.[4]

The IC50 value, the concentration at which 50% of cell viability is lost, is then calculated.[4]
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Caption: A generalized workflow for the synthesis of benzylamines via reductive amination.
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Proposed Toxicological Pathway of N-Isopropylbenzylamine
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Caption: The proposed mechanism of N-isopropylbenzylamine-induced neurotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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